Cas no 267-99-2 (Benzo[1,2-d:4,5-d']bisthiazole)
267-99-2 structure
Product Name:Benzo[1,2-d:4,5-d']bisthiazole
CAS No:267-99-2
MF:C8H4N2S2
MW:192.260758399963
CID:839028
PubChem ID:17325439
Update Time:2024-02-29
Benzo[1,2-d:4,5-d']bisthiazole Chemical and Physical Properties
Names and Identifiers
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- Benzo[1,2-d:4,5-d']bisthiazole
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- Inchi: 1S/C8H4N2S2/c1-5-8(12-3-9-5)2-6-7(1)11-4-10-6/h1-4H
- InChI Key: JWLNXHODHNBWPR-UHFFFAOYSA-N
- SMILES: S1C2=CC3=C(C=C2N=C1)SC=N3
Computed Properties
- Exact Mass: 191.98159048g/mol
- Monoisotopic Mass: 191.98159048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 82.3Ų
Benzo[1,2-d:4,5-d']bisthiazole Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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